N-{4-[(3,4-dimethoxybenzoyl)amino]-2-methoxyphenyl}-2-furamide

• IUPAC Name: N-[4-[(3,4-dimethoxybenzoyl)amino]-2-methoxyphenyl]furan-2-carboxamide
• InChI: InChI=1S/C21H20N2O6/c1-26-16-9-6-13(11-19(16)28-3)20(24)22-14-7-8-15(18(12-14)27-2)23-21(25)17-5-4-10-29-17/h4-12H,1-3H3,(H,22,24)(H,23,25)
• InChI Key: ZLEQEBBRJINBHW-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NC2=CC(=C(C=C2)NC(=O)C3=CC=CO3)OC)OC
• Molecular Formula: C21H20N2O6
• Molecular Weight: 396.4 g/mol

Description

N-{4-[(3,4-dimethoxybenzoyl)amino]-2-methoxyphenyl}-2-furamide, also known as DMF, is a chemical compound that has been widely studied for its potential therapeutic applications. DMF belongs to the class of furan-based compounds and has been found to exhibit various biochemical and physiological effects. In

Mechanism of Action

N-{4-[(3,4-dimethoxybenzoyl)amino]-2-methoxyphenyl}-2-furamide exerts its effects through multiple mechanisms. It has been found to activate the transcription factor Nrf2, which regulates the expression of antioxidant and detoxification enzymes. This compound also inhibits the activity of the transcription factor NF-κB, which plays a role in inflammation and cancer. Additionally, this compound has been shown to modulate the activity of immune cells such as T cells and macrophages.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been shown to increase the expression of antioxidant and detoxification enzymes, reduce inflammation, and inhibit the growth of cancer cells. This compound has also been found to modulate the activity of immune cells and has been studied for its potential use in the treatment of multiple sclerosis.

Advantages and Limitations for Lab Experiments

N-{4-[(3,4-dimethoxybenzoyl)amino]-2-methoxyphenyl}-2-furamide has several advantages for lab experiments. It is relatively easy to synthesize and has been extensively studied for its potential therapeutic applications. However, this compound has some limitations for lab experiments. It is a relatively unstable compound and can degrade over time. Additionally, this compound can be difficult to solubilize in aqueous solutions, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of N-{4-[(3,4-dimethoxybenzoyl)amino]-2-methoxyphenyl}-2-furamide. One potential area of research is the development of more stable analogs of this compound that exhibit similar therapeutic properties. Additionally, further studies are needed to elucidate the mechanisms of action of this compound and its potential use in the treatment of other diseases. Finally, the development of new methods for the solubilization of this compound could expand its use in lab experiments.

Synthesis Methods

N-{4-[(3,4-dimethoxybenzoyl)amino]-2-methoxyphenyl}-2-furamide can be synthesized by reacting 3,4-dimethoxybenzoyl chloride with 2-amino-4-methoxyphenol in the presence of a base such as triethylamine. The resulting intermediate is then reacted with furan-2-carboxylic acid to obtain this compound.

Scientific Research Applications

N-{4-[(3,4-dimethoxybenzoyl)amino]-2-methoxyphenyl}-2-furamide has been studied extensively for its potential therapeutic applications. It has been found to exhibit anti-inflammatory, antioxidant, and anticancer properties. This compound has also been shown to modulate the immune system and has been studied for its potential use in the treatment of multiple sclerosis.